Cas no 525-40-6 (1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline)

• Product Name: 1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
• CAS No: 525-40-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 937079
• PubChem ID: 91522
• Update Time: 2025-04-19

1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
• 1-METHYL-2,3,4,9-TETRAHYDRO-1H-?CARBOLINE
• 1-METHYL-2,3,4,9-TETRAHYDRO-1H-β-CARBOLINE
• 1-METHYL-2,3,4,9-TETRAHYDRO-1 H-B-CARBOLINE
• 1-Methyl-2,3,4,9-tetrahydro-1H-?-carboline
• CALLIGONINE
• DL-ELEAGNIN
• DL-TETRAHYDROHARMAN
• ELEAGNIN,DL
• Eleganine Tetrahydroharman
• IFLAB-BB F1983-0033
• TETRAHYDROHARMAN
• Harman, 1,2,3,4-tetrahydro-
• MS-3709
• 1,2,3,4-Tetrahydroharman
• (+/-)-TETRAHYDROHARMAN
• 1-Methyltetrahydro-.beta.-carboline
• SB45840
• NS00045881
• UNII-W6CLK26X7V
• 1,3,4-Tetrahydroharmane
• MFCD00046879
• EU-0013732
• 1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
• SR-01000505230
• 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-
• CS-0249214
• W6CLK26X7V
• 1-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• 2506-10-7
• BDBM50132092
• (.+/-.)-Tetrahydroharmane
• Oprea1_069935
• NSC-92525
• (+/-)-TETRAHYDROHARMANE
• 1,2,3,4-Tetrahydroharmane
• 2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole
• F1983-0033
• 2,3,4,9-Tetrahydro-1-methyl-1H-pyrido(3,4-b)indole
• 1-Methyl-1,2,3,4-tetrahydro-.beta.-carboline
• NSC92525
• CHEMBL440524
• Harman,2,3,4-tetrahydro-
• DTXSID901027440
• SR-01000505230-1
• STK724371
• Q7706553
• EN300-42800
• 1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1-methyl-, (+-)-
• Methtryptoline
• 1,3,4-Tetrahydroharman
• EINECS 219-711-4
• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-1-methyl-
• Oprea1_717157
• 1-METHYL-2,3,4,9-TETRAHYDRO-1H-PYRIDO(3,4-B)INDOLE
• 1-Methyl-2,3,4,9-tetrahydro-1H-ss-carboline
• 525-40-6
• NSC 92525
• Z204323524
• Tetrahydroharmane
• AKOS016300451
• Eleagnine
• SCHEMBL7018798
• .beta.-Carboline, 1-methyltetrahydro
• AKOS000274320
• 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline #
• NCIOpen2_001385
• (+/-)-1-METHYL-1,2,3,4-TETRAHYDRO-.BETA.-CARBOLINE

• Inchi： 1S/C12H14N2/c1-8-12-10(6-7-13-8)9-4-2-3-5-11(9)14-12/h2-5,8,13-14H,6-7H2,1H3
• InChI Key： LPIJOZBIVDCQTE-UHFFFAOYSA-N
• SMILES： CC1C2NC3C(C=2CCN1)=CC=CC=3

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Melting Point: 179-180°C
• PSA: 27.82000
• LogP: 2.70340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids